Tetracosanoyl-carnitine

• Molecular Formula: C31H61NO4
• Molecular Weight: 511.8 g/mol
• InChI: InChI=1S/C31H61NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-31(35)36-29(27-30(33)34)28-32(2,3)4/h29H,5-28H2,1-4H3/t29-/m1/s1
• InChIKey: YDUFZFUYBBPVLJ-GDLZYMKVSA-N

Tetracosanoyl-carnitine (also known as lignoceroyl-carnitine or C24:0-carnitine) is a very long-chain acylcarnitine (VLCAC) composed of a C24 saturated fatty acid (lignoceric acid) esterified to L-carnitine. With a molecular formula of C31H61NO4 and a neutral exact mass of 511.46, it belongs to the acyl carnitine subclass of fatty esters.

Tetracosanoyl-carnitine (C24:0-carnitine) for Peroxisomal & Mitochondrial Research: CAS 123359-35-3 Properties and Applications

Tetracosanoyl-carnitine (also known as lignoceroyl-carnitine or C24:0-carnitine) is a very long-chain acylcarnitine (VLCAC) composed of a C24 saturated fatty acid (lignoceric acid) esterified to L-carnitine [1]. With a molecular formula of C31H61NO4 and a neutral exact mass of 511.46, it belongs to the acyl carnitine subclass of fatty esters [1]. As an intermediate in peroxisomal β-oxidation, it plays a critical role in the metabolism of very long-chain fatty acids (VLCFA) [2]. Its accumulation in biological fluids serves as a diagnostic biomarker for inherited peroxisomal disorders [3].

1 Peroxisomal β-oxidation & VLCFA metabolism studies Intermediate

2 Acylcarnitine profiling & research biomarker validation C24:0 specific

3 LC-MS/MS method development for VLCAC panels pg/mL sensitivity

• [1] Metabolomics Workbench. RefMet: CAR 24:0. Systematic name: O-tetracosanoyl-R-carnitine. RM0154152. View Source
• [2] MetwareBio. Acylcarnitine: Structure, Metabolism, Functions, and Advanced Analysis Techniques. 2024. View Source
• [3] Rinaldo P, Cowan TM, Matern D. Characteristic Acylcarnitine Profiles in Inherited Defects of Peroxisome Biogenesis: A Novel Tool for Screening Diagnosis Using Tandem Mass Spectrometry. Pediatr Res. 2003;53:1013-1018. View Source

Why Tetracosanoyl-carnitine Cannot Be Substituted by Other Long-Chain Acylcarnitines

Acylcarnitines are not functionally or analytically interchangeable. The acyl chain length dictates substrate specificity for carnitine acyltransferases, with distinct enzymes recognizing short-, medium-, and long-chain species [1]. Furthermore, physicochemical properties such as solubility decline sharply with increasing chain length, directly impacting experimental handling [2]. Crucially, in disease diagnostics, each acylcarnitine species has a unique profile; substituting C24:0-carnitine with a related analog like C26:0-carnitine or C22:0-carnitine yields different sensitivity, specificity, and reference intervals for disorders such as X-linked adrenoleukodystrophy (X-ALD) and peroxisomal biogenesis disorders (PBDs) [3][4].

Enzyme specificity Carnitine acyltransferases discriminate by chain length; C24:0 substrate affinity differs from C22:0 or C26:0.

Solubility decline Very long-chain acylcarnitines show sharply reduced aqueous solubility; handling protocols are chain-length specific.

Biomarker profile C24:0-carnitine provides non-redundant screening data; substitution by C26:0 or C22:0 shifts diagnostic sensitivity.

• [1] Violante S, et al. Substrate specificity of human carnitine acetyltransferase: Implications for fatty acid and branched-chain amino acid metabolism. Biochim Biophys Acta. 2013;1832(6):773-9. View Source
• [2] Liu H, et al. How do chain lengths of acyl-l-carnitines affect their surface adsorption and solution aggregation? J Colloid Interface Sci. 2022;607:1634-1645. View Source
• [3] Tian GL, et al. Evaluation of a panel of very long-chain lysophosphatidylcholines and acylcarnitines for screening of X-linked adrenoleukodystrophy in China. Clin Chim Acta. 2020;503:157-162. View Source
• [4] Duranti G, et al. Urine acylcarnitine analysis by ESI-MS/MS: A new tool for the diagnosis of peroxisomal biogenesis disorders. Clin Chim Acta. 2008;398(1-2):86-89. View Source

Quantitative Evidence for Tetracosanoyl-carnitine Differentiation from Analogs

Diagnostic Utility in X-ALD: C24:0-carnitine vs. C26:0-carnitine

Tetracosanoyl-carnitine (C24:0-carnitine) was identified as one of three most valuable biomarkers for X-ALD screening in children, alongside C26:0-carnitine and C26:0-LPC, based on superior performance in a Chinese cohort [1]. While a separate study noted a false negative rate of 13.4% (11/82) for C24:0-carnitine as a standalone marker for X-ALD, this was higher than the 4.9% (4/82) false negative rate for C26:0-carnitine, highlighting that the two are not equivalent and C24:0 provides complementary diagnostic information [2].

X-ALD screening

Cross-study comparable

C24:0 false negative 13.4% vs C26:0 4.9% (DBS, FIA-MS/MS)

C24:0 adds complementary screening information; not interchangeable with C26:0.

Data from Chinese cohort; requires population-specific validation.

Evidence Dimension	False Negative Rate in X-ALD Screening
Target Compound Data	13.4% (11 false negatives out of 82 X-ALD cases)
Comparator Or Baseline	C26:0-carnitine: 4.9% (4 false negatives out of 82 X-ALD cases)
Quantified Difference	8.5 percentage points higher false negative rate
Conditions	Dried blood spots (DBS) analyzed by FIA-MS/MS

Why This Matters

This demonstrates C24:0-carnitine and C26:0-carnitine are not interchangeable; C24:0 provides non-redundant data for a comprehensive diagnostic panel.

• [1] Tian GL, et al. Evaluation of a panel of very long-chain lysophosphatidylcholines and acylcarnitines for screening of X-linked adrenoleukodystrophy in China. Clin Chim Acta. 2020;503:157-162. View Source
• [2] Hubbard WC, et al. Utility of measuring very long-chain fatty-acyl carnitines in dried blood spots for newborn screening of X-linked Adrenoleukodystrophy. Mol Genet Metab Rep. 2021;27:100752. View Source

Differential Elevation in Peroxisomal Biogenesis Disorders (PBDs)

In patients with Peroxisomal Biogenesis Disorders (PBDs), urinary excretion of very long-chain monocarboxylylcarnitines, including C24:0-carnitine, was significantly elevated compared to healthy controls [1]. The study quantified a statistically significant increase for C24:0-carnitine in PBD patients (p < 0.0001), demonstrating a clear disease-specific signal not observed for shorter-chain acylcarnitines [1].

PBD urinary elevation

Head-to-head

p < 0.0001

Significant elevation in PBD patients vs controls; supports disease-specific biomarker research.

Urine ESI-MS/MS with labeled internal standards.

Evidence Dimension	Urinary Excretion in PBDs vs. Controls
Target Compound Data	Significantly elevated in PBD patients (p < 0.0001)
Comparator Or Baseline	Healthy Controls (non-detectable or baseline levels)
Quantified Difference	Statistically significant increase (p < 0.0001)
Conditions	Urine samples analyzed by ESI-MS/MS (Multiple Reaction Monitoring) with labeled internal standards

Why This Matters

This confirms C24:0-carnitine is a specific, sensitive biomarker for PBDs, distinguishing it from acylcarnitines that are not perturbed in this disease state.

• [1] Duranti G, et al. Urine acylcarnitine analysis by ESI-MS/MS: A new tool for the diagnosis of peroxisomal biogenesis disorders. Clin Chim Acta. 2008;398(1-2):86-89. View Source

Validated LC-MS/MS Quantification with pg/mL Sensitivity

A comprehensive LC-MS/MS strategy for acylcarnitine analysis in human serum successfully identified and quantified 47 species from C2 to C24, including tetracosanoyl-carnitine [1]. The method demonstrated quantitation limits at the pg/mL level, with intra-day and between-day variability below 15-20%, and accuracy (bias) within ±25% [1]. This validated methodology ensures reliable, high-sensitivity measurement of C24:0-carnitine in complex biological matrices.

LC-MS/MS quantification

Supporting evidence

pg/mL sensitivity, bias <±25%, variability <20% (human serum, DIA/DDA)

Validated high-sensitivity method for C24:0 in complex matrices.

47-plex acylcarnitine panel; method transfer requires verification.

Evidence Dimension	Analytical Method Performance
Target Compound Data	Detected in 47 ACs panel; quantitation limits at pg/mL; variability <15-20%; bias within ±25%
Comparator Or Baseline	Other acylcarnitines (C2-C24) within the same validated method
Quantified Difference	N/A (Method validation data for the entire panel)
Conditions	Human serum analyzed by DIA/DDA LC-MS/MS

Why This Matters

This provides researchers with a validated, high-sensitivity analytical framework for precise quantification of tetracosanoyl-carnitine.

• [1] Luque-Cordoba D, et al. Combining data acquisition modes in liquid-chromatography–tandem mass spectrometry for comprehensive determination of acylcarnitines in human serum. Metabolomics. 2022;18(7):59. View Source

Physicochemical Behavior: Solubility Dependence on Acyl Chain Length

The solubility of acyl-L-carnitines is strongly dependent on acyl chain length. While C12:0-L-carnitine is fully soluble over a wide range, solubility declines sharply with increasing chain length [1]. Experimental studies on C14:0- and C16:0-L-carnitines required elevated temperatures (30°C and 45°C, respectively) to achieve solubility for surface adsorption studies, indicating that C24:0-carnitine, with its even longer chain, will exhibit markedly lower aqueous solubility and require careful handling and potentially specialized solvent systems [1].

Solubility trend

Class-level inference

Solubility declines sharply from C12 to C16; C24:0 expected very low aqueous solubility.

Experimental design must account for chain-length-dependent solubility.

Inference from C14/C16 data; direct C24:0 solubility data to verify.

Evidence Dimension	Solubility Trend with Chain Length
Target Compound Data	C24:0-carnitine (inferred: very low solubility, requires specialized handling)
Comparator Or Baseline	C12:0-LC (fully soluble), C14:0-LC (studied at 30°C), C16:0-LC (studied at 45°C)
Quantified Difference	Not directly quantified for C24:0, but established trend of strongly declining solubility with increasing chain length.
Conditions	Aqueous solutions, pH-dependent; dynamic light scattering (DLS) and neutron reflection studies

Why This Matters

This class-level inference alerts researchers that tetracosanoyl-carnitine's physicochemical properties will differ significantly from shorter-chain analogs, impacting experimental design and requiring optimization of solvent conditions.

• [1] Liu H, et al. How do chain lengths of acyl-l-carnitines affect their surface adsorption and solution aggregation? J Colloid Interface Sci. 2022;607:1634-1645. View Source

High-Impact Application Scenarios for Tetracosanoyl-carnitine in Scientific Research

Newborn Screening Panel Development for X-ALD

As a validated biomarker, tetracosanoyl-carnitine is a critical component of multi-analyte panels for X-ALD screening. Its inclusion, alongside C26:0-carnitine and C26:0-LPC, improves screening accuracy by providing non-redundant diagnostic information. Laboratories developing newborn screening assays should source high-purity C24:0-carnitine for use as a calibration standard and for establishing population-specific reference intervals [1].

Differential Diagnosis of Peroxisomal Biogenesis Disorders (PBDs)

Tetracosanoyl-carnitine is essential for the differential diagnosis of PBDs, including Zellweger syndrome. Quantification of C24:0-carnitine in urine or plasma via ESI-MS/MS provides a reliable, sensitive method to discriminate PBD patients from healthy controls, as its elevation is a characteristic feature of these disorders [2]. Its use is recommended for clinical research studies focused on PBD pathophysiology and therapeutic monitoring.

Analytical Method Development and Validation

Researchers developing or validating LC-MS/MS methods for comprehensive acylcarnitine profiling require tetracosanoyl-carnitine as a key reference standard. Its inclusion is necessary to ensure accurate identification and quantification of the full spectrum of acylcarnitines (C2-C24) in human serum or other biological matrices, achieving the pg/mL sensitivity required for metabolomics studies [3].

Physicochemical Studies of Very Long-Chain Biosurfactants

For researchers investigating the physicochemical properties of biosurfactants, tetracosanoyl-carnitine serves as a model compound for very long-chain acyl-carnitines. Based on established trends, its low aqueous solubility and unique aggregation behavior at interfaces make it a valuable tool for studying the structure-function relationship of amphiphilic molecules in biological systems and for exploring potential applications in fields like personal care or drug delivery [4].

Application

Selection Property

Validation Focus

X-ALD screening panel research

Complementary biomarker profile (C24:0/C26:0 ratio)

Population-specific reference intervals & cross-validation with C26:0-LPC

PBD biomarker profiling studies

Disease-specific elevation in urine/plasma

ESI-MS/MS discrimination of PBD vs controls; method reproducibility

LC-MS/MS method development

High-purity reference standard for VLCAC panels

Accuracy, precision, and sensitivity (pg/mL) in target matrix

Biosurfactant structure-function studies

Very long-chain amphiphile model compound

Solubility and aggregation behavior at interfaces; experimental condition optimization

• [1] Tian GL, et al. Evaluation of a panel of very long-chain lysophosphatidylcholines and acylcarnitines for screening of X-linked adrenoleukodystrophy in China. Clin Chim Acta. 2020;503:157-162. View Source
• [2] Duranti G, et al. Urine acylcarnitine analysis by ESI-MS/MS: A new tool for the diagnosis of peroxisomal biogenesis disorders. Clin Chim Acta. 2008;398(1-2):86-89. View Source
• [3] Luque-Cordoba D, et al. Combining data acquisition modes in liquid-chromatography–tandem mass spectrometry for comprehensive determination of acylcarnitines in human serum. Metabolomics. 2022;18(7):59. View Source
• [4] Liu H, et al. How do chain lengths of acyl-l-carnitines affect their surface adsorption and solution aggregation? J Colloid Interface Sci. 2022;607:1634-1645. View Source